3-(Tert-butyldimethylsilanyloxy)cyclohexanol
Overview
Description
3-(Tert-butyldimethylsilanyloxy)cyclohexanol is a useful research compound. Its molecular formula is C12H26O2Si and its molecular weight is 230.42 g/mol. The purity is usually 95%.
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Scientific Research Applications
Functionalization of Cyclohexane
Cyclohexane functionalization is a notable application. Octahedral molecular sieves (OMS-1) materials catalyze the functionalization of cyclohexane using tert-butyl hydroperoxide and tert-butyl alcohol. This process, occurring at mild conditions, yields cyclohexanone, cyclohexanol, and other products without metal leaching into the solution, showcasing efficient heterogeneous catalysis (Wang et al., 1998).
Synthesis of Steroids
Another application is in the synthesis of steroids. The compound plays a role in the preparation of 11-oxygenated steroids, such as adrenosterone. This involves conjugate 1,4-addition to 2-methyl-cyclopentenone and subsequent alkylation, exemplifying its utility in complex organic synthesis (Grieco et al., 1998).
Preparation of Vitamin D3 Analogues
The compound is also used in the enantioselective synthesis of vitamin D3 analogues. A distinctive synthetic development in this context is the substrate-controlled diastereoselective fluorodesilylation of an advanced dienylsilane intermediate (Giuffredi et al., 2006).
Oxidation of Alkanes and Alcohols
In the field of catalysis, gold(I) and gold(III) compounds supported on carbon materials utilize 3-(Tert-butyldimethylsilyl)oxy-1-cyclohexanol for the oxidative functionalization of cyclohexane and alcohols. This process is environmentally friendly and highly selective, producing no trace by-products (Carabineiro et al., 2018).
Development of Cyclohexyl Analogues of Taxol
This compound is also instrumental in the development of cyclohexyl analogues of Taxol and Taxotere, leading to significant cytotoxic activity. It demonstrates the compound's role in advancing medicinal chemistry and drug development (Boge et al., 1994).
Properties
IUPAC Name |
3-[tert-butyl(dimethyl)silyl]oxycyclohexan-1-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H26O2Si/c1-12(2,3)15(4,5)14-11-8-6-7-10(13)9-11/h10-11,13H,6-9H2,1-5H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWGYQIGHKXTWEE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OC1CCCC(C1)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H26O2Si | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.42 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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